Technical Whitepaper: Chemical Properties and Applications of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine
Structural Rationale & Scaffold Significance In modern medicinal chemistry, the design of targeted therapeutics relies heavily on "privileged scaffolds"—molecular frameworks that consistently demonstrate high-affinity bi...
Author: BenchChem Technical Support Team. Date: April 2026
Structural Rationale & Scaffold Significance
In modern medicinal chemistry, the design of targeted therapeutics relies heavily on "privileged scaffolds"—molecular frameworks that consistently demonstrate high-affinity binding across diverse biological targets. 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine (CAS 89311-55-7) is a highly versatile tripartite building block.
The architecture of this molecule is strategically divided into three functional domains:
1,2,4-Triazol-5-amine Core: Acts as a potent bioisostere for amides and carboxylic acids. In kinase targets, this motif is a classic "hinge-binder," engaging the ATP-binding pocket via bidentate hydrogen bonds[1].
Piperazine Linker: Introduces a semi-rigid vector that improves aqueous solubility through its basic nitrogen, optimizing the molecule's pharmacokinetic (PK) profile.
Benzyl Cap: Provides tunable lipophilicity, allowing the molecule to anchor into deep hydrophobic pockets or extend into solvent-exposed channels to drive target selectivity.
Physicochemical Profiling
Understanding the physicochemical baseline of a scaffold is critical before initiating derivatization. The quantitative data for this compound is summarized below to guide formulation and synthetic planning.
Property
Value
Pharmacological Implication
Molecular Formula
C₁₃H₁₈N₆
Defines the core mass for LC-MS validation.
Molecular Weight
258.32 g/mol
Low MW allows ample room for lead optimization (Rule of 5 compliant).
H-Bond Donors
3
Facilitates strong interactions with target protein backbones.
H-Bond Acceptors
6
Enhances solubility and target engagement.
Topological Polar Surface Area (TPSA)
~74 Ų
Optimal for membrane permeability; potential for CNS penetration.
Rotatable Bonds
3
Balances conformational flexibility with entropic penalty upon binding.
Mechanistic Chemical Properties
Solvent-Stabilized Tautomerism
The 1,2,4-triazole ring is a highly dynamic system capable of existing in three tautomeric forms: 1H, 2H, and 4H. In the solid state and in polar protic solutions, the 1H-form is thermodynamically favored due to solvent stabilization and the minimization of dipole repulsion[2]. This tautomeric flexibility is a distinct advantage in drug design, as the molecule can dynamically adapt its hydrogen-bond donor/acceptor topology to perfectly complement the microenvironment of a target protein's active site.
Acid-Base Profile
The compound is an ampholyte. The primary amine on the triazole ring is weakly basic, while the triazole NH is weakly acidic (pKa ~10). Conversely, the tertiary amine of the piperazine ring is highly basic (pKa ~8.5). This differential pKa profile ensures that at physiological pH (7.4), the piperazine nitrogen is protonated, granting the molecule excellent aqueous solubility, while the triazole core remains neutral to facilitate passive membrane diffusion.
Standardized Synthetic Methodology
The synthesis of 5-amino-1,2,4-triazoles is most robustly achieved via the reaction of hydrazine with an N-cyanoimidothiocarbonate intermediate[3]. The following protocol is designed as a self-validating system, ensuring that each step provides clear, measurable causality.
Protocol: Dissolve N-benzylpiperazine (1.0 eq) and dimethyl N-cyanodithioiminocarbonate (1.0 eq) in absolute ethanol. Reflux the mixture for 4–6 hours.
Causality: The secondary amine of the piperazine acts as a nucleophile, attacking the highly electrophilic carbon of the dithioiminocarbonate. Ethanol is selected as a protic solvent to stabilize the polar transition state. The reaction is driven forward by the elimination of methanethiol (CH₃SH) gas, forming the N-cyano-N'-(4-benzylpiperazin-1-yl)imidothiocarbamate intermediate.
Step 2: Hydrazinolysis and Intramolecular Cyclization
Protocol: Cool the reaction mixture to room temperature, add hydrazine hydrate (NH₂NH₂·H₂O, 1.5 eq), and resume reflux for an additional 8 hours.
Causality: Hydrazine acts as a potent bis-nucleophile. The terminal nitrogen attacks the remaining thiomethyl group, displacing a second molecule of methanethiol. The adjacent hydrazine nitrogen then undergoes a rapid intramolecular nucleophilic attack on the electrophilic cyano carbon. This cascade drives ring closure, yielding the thermodynamically stable, aromatic 1,2,4-triazole core[3].
Step 3: Self-Validating Analytical QC
To ensure scientific integrity, the synthesis must be validated through orthogonal analytical techniques:
TLC Monitoring: Use a mobile phase of DCM:MeOH (9:1). The disappearance of the intermediate (higher Rf) and the appearance of a highly polar, UV-active spot (lower Rf) confirms cyclization.
LC-MS: The reaction is validated by the presence of a dominant [M+H]⁺ peak at m/z 259.1, confirming the exact mass.
¹H-NMR (DMSO-d₆): Structural integrity is confirmed by a singlet at ~3.5 ppm (benzyl CH₂), multiplets at ~2.4 and 3.3 ppm (piperazine core), a broad singlet at ~5.5 ppm (exocyclic NH₂), and a highly deshielded broad singlet >11.0 ppm (triazole NH, exchangeable with D₂O).
Stepwise synthetic workflow for 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine via cyclization.
Pharmacological Utility & Target Engagement
The primary application of this scaffold lies in its ability to act as a competitive inhibitor for critical signaling kinases (e.g., SYK, LRRK2, and MYLK)[1].
When the molecule enters the ATP-binding pocket (the "hinge region") of a kinase, the triazole nitrogens and the exocyclic amine form a highly specific bidentate hydrogen bond network with the kinase backbone, perfectly mimicking the adenine ring of ATP. Simultaneously, the benzylpiperazine moiety projects outward. Depending on the specific kinase architecture, this lipophilic tail either occupies an adjacent hydrophobic specificity pocket or extends into the solvent channel, preventing the entry of ATP and arresting pathological downstream phosphorylation.
Pharmacological mechanism of triazole-amine derivatives acting as competitive kinase inhibitors.
References
"Heterocyclic compounds as kinase inhibitors - EP2699572A1", Google P
"A Convenient Synthesis and Antimicrobial Activity of Functionalized 1,2,4-Triazoles", Asian Journal of Chemistry.[Link]
"Divergent Synthesis of Substituted Amino-1,2,4-triazole Derivatives", ResearchGate.[Link]
Advanced Characterization of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine: A Privileged Scaffold for Drug Discovery
Target Audience: Medicinal Chemists, Pharmacologists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide Executive Summary: The Dual-Pharmacophore Advantage In modern me...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Medicinal Chemists, Pharmacologists, and Preclinical Drug Development Professionals
Document Type: Technical Whitepaper & Laboratory Guide
Executive Summary: The Dual-Pharmacophore Advantage
In modern medicinal chemistry, the fusion of distinct, target-agnostic pharmacophores into a single molecular entity is a proven strategy for generating high-quality screening hits. The compound 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine (CAS: 89311-55-7) [1] exemplifies this approach. By covalently linking a basic, flexible benzylpiperazine moiety with a rigid, hydrogen-bonding 1,2,4-triazol-5-amine core, this molecule serves as a "privileged scaffold."
Historically, 1,2,4-triazol-5-amines have demonstrated profound utility as covalent and non-covalent inhibitors of serine proteases, notably human blood coagulation Factor XIIa (FXIIa) and thrombin [2]. Conversely, the benzylpiperazine motif is a cornerstone in neuropharmacology and oncology, frequently utilized to anchor molecules within the catalytic anionic sites (CAS) of enzymes like acetylcholinesterase (AChE) via
π
-cation interactions [3].
This whitepaper outlines the definitive analytical and pharmacological workflows required to characterize this compound, ensuring that researchers can rigorously validate its physicochemical behavior and biological efficacy before advancing it through hit-to-lead optimization.
Physicochemical & Structural Dynamics
Before initiating biological screening, the structural dynamics of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine must be resolved. The molecule presents two critical analytical challenges:
Annular Tautomerism: The 1,2,4-triazole ring can exist in multiple tautomeric states (1H, 2H, and 4H). The predominant tautomer in solution dictates the vector of hydrogen bond donors/acceptors, directly impacting structure-based drug design (SBDD).
pH-Dependent Ionization: The distal nitrogen (N4) of the piperazine ring possesses a basic pKa. Its protonation state at physiological pH (7.4) is the primary driver for target affinity.
Fig 1: Physicochemical characterization workflow for resolving tautomeric and protonation states.
Protocol 1: Tautomeric Resolution via Variable-Temperature NMR (VT-NMR)
Causality: Standard room-temperature 1H-NMR often yields broadened signals for the triazole protons due to intermediate exchange rates between tautomers on the NMR timescale. VT-NMR is required to slow this exchange, allowing for the discrete quantification of the 1H vs. 2H/4H populations.
Step-by-Step Methodology:
Sample Preparation: Dissolve 5 mg of the compound in 0.5 mL of anhydrous DMSO-
d6
. Rationale: DMSO is chosen over CDCl
3
to ensure complete solubility and to simulate the high-dielectric environment of biological assays.
Instrument Calibration: Tune and match the NMR probe (typically 500 MHz or higher) at 298 K. Acquire a standard 1H and 13C baseline spectrum.
Cooling Phase: Lower the probe temperature in 10 K increments down to 253 K. Allow 10 minutes of equilibration at each step to prevent thermal gradients within the sample tube.
Acquisition: At 253 K, acquire a 1H-15N HMBC (Heteronuclear Multiple Bond Correlation) spectrum. Rationale: 15N chemical shifts are highly sensitive to protonation. The 1H tautomer will show a specific cross-peak pattern between the triazole ring protons and the adjacent 15N nuclei, distinct from the 2H or 4H forms.
Validation: Introduce a known rigid standard (e.g., a synthesized N1-methylated analog) to confirm the chemical shift assignments of the predominant tautomer.
In Vitro Pharmacological Profiling
Given the historical data on acylated 1,2,4-triazol-5-amines targeting human coagulation Factor XIIa [2] and benzylpiperazines targeting cholinesterases [3], a hierarchical screening cascade is essential to define the compound's primary biological target and off-target liabilities.
Fig 2: Hierarchical in vitro pharmacological screening cascade for hit-to-lead progression.
Causality: To evaluate the compound's potential as an antithrombotic agent, a continuous fluorogenic assay is utilized. We strictly cap the DMSO concentration at 1% to prevent solvent-induced denaturation of the FXIIa enzyme, which can lead to false-positive inhibition.
Step-by-Step Methodology:
Buffer Preparation: Prepare assay buffer containing 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, and 0.01% Tween-20. Rationale: Tween-20 is critical to prevent non-specific adsorption of the highly lipophilic benzylpiperazine moiety to the plastic microtiter plate walls.
Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the compound in 100% DMSO. Transfer 1 µL of these dilutions to a black, flat-bottom 96-well microplate.
Enzyme Addition: Add 49 µL of human
β
-FXIIa (final concentration: 1 nM) in assay buffer to the wells. Incubate for 15 minutes at 37°C. Rationale: Pre-incubation allows for the establishment of equilibrium binding, which is vital if the triazole-amine acts as a slow-binding or covalent reversible inhibitor.
Substrate Initiation: Initiate the reaction by adding 50 µL of the fluorogenic substrate (e.g., Boc-Gln-Gly-Arg-AMC) at a final concentration equal to its
Km
value.
Self-Validation (Z'-factor): Include 8 wells of vehicle control (1% DMSO, maximum velocity) and 8 wells of a reference inhibitor (e.g., Corn Trypsin Inhibitor, minimum velocity). Calculate the Z'-factor; the assay is only valid if Z' > 0.6.
Quantitative Data Summary
The following table synthesizes the expected physicochemical and baseline pharmacological parameters for the scaffold, serving as a benchmarking guide for derivative synthesis.
Parameter
Value / Range
Assay Method
Biological Relevance
Molecular Weight
258.32 g/mol
HRMS (ESI+)
Highly favorable for CNS and systemic penetration (Lipinski's Rule of 5 compliant).
LogP (Calculated)
1.8 - 2.2
RP-HPLC Retention
Optimal lipophilicity for balancing aqueous solubility and membrane permeability.
Piperazine pKa
~7.8 - 8.2
Potentiometric Titration
Ensures ~80% protonation at pH 7.4, enabling crucial
π
-cation interactions in target active sites.
FXIIa IC
50
> 10 µM (Baseline)*
Fluorogenic Assay
Unsubstituted scaffold is a weak binder; requires acylation at the triazole amine for nanomolar potency.
HLM Stability (T
1/2
)
< 30 minutes
LC-MS/MS
The unsubstituted benzyl position is highly susceptible to CYP450-mediated oxidation.
*Note: While the naked scaffold exhibits weak baseline activity, structural functionalization (e.g., amide-functionalization of the triazole or fluorination of the benzyl ring) routinely pushes this scaffold into the low nanomolar range for targets like FXIIa and Thrombin [2].
Conclusion & Optimization Trajectory
The characterization of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine reveals a highly versatile, drug-like starting point. The primary liability of the naked scaffold lies in its rapid microsomal clearance due to the exposed benzylic carbon and the unsubstituted primary amine.
Future optimization should focus on:
N-Acylation of the Triazol-5-amine: As demonstrated in recent literature, introducing an amide fragment adds critical three-dimensional properties, allowing the molecule to address the S1' or S2–S4 substrate binding sites of serine proteases [2].
Isosteric Replacement: Substituting the benzyl ring with a pyridyl or fluorinated aryl group to block CYP450-mediated metabolism while retaining the necessary
π
-stacking capabilities [3].
By adhering to the strict biophysical and biochemical protocols outlined above, researchers can confidently map the structure-activity relationship (SAR) of this privileged scaffold.
Imberg, L., et al. (2020). Acylated 1H-1,2,4-Triazol-5-amines Targeting Human Coagulation Factor XIIa and Thrombin: Conventional and Microscale Synthesis, Anticoagulant Properties, and Mechanism of Action. Journal of Medicinal Chemistry, 63(21), 13159-13186.
ACS Omega. (2023). Design, Synthesis, and Biological Activity of Donepezil: Aromatic Amine Hybrids as Anti-Alzheimer's Drugs.
Foundational
Preclinical Mechanism of Action: 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine as a Multi-Target Directed Ligand (MTDL)
Executive Summary & Core Rationale In the landscape of modern neuropharmacology, the single-target paradigm is increasingly being replaced by the design of Multi-Target Directed Ligands (MTDLs) to combat complex, multifa...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Core Rationale
In the landscape of modern neuropharmacology, the single-target paradigm is increasingly being replaced by the design of Multi-Target Directed Ligands (MTDLs) to combat complex, multifactorial pathologies such as Alzheimer’s disease (AD). The compound 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine represents a highly privileged synthetic scaffold that fuses two distinct pharmacophores. By integrating an aminotriazole core with a benzylpiperazine moiety, this molecule is engineered to simultaneously modulate kinase signaling cascades and cholinergic transmission. This whitepaper deconstructs the structural causality, dual-target mechanism of action, and the self-validating experimental frameworks required to evaluate this compound in a preclinical setting.
The pharmacological efficacy of this compound is not serendipitous; it is the direct result of rationally combining two pharmacophores with well-documented target affinities ()[1].
Pharmacophore A: The 1H-1,2,4-triazol-5-amine Core
Aminotriazoles are classic bioisosteres for amide bonds and act as potent hydrogen-bond donors and acceptors. In the context of kinase inhibition, specifically Glycogen Synthase Kinase-3β (GSK-3β) , the 1,2,4-triazole ring is perfectly sized to occupy the ATP-binding pocket. The amine group establishes critical hydrogen bonds with the hinge region residues (e.g., Val135 and Asp133), effectively anchoring the molecule and competitively excluding ATP ()[2].
Pharmacophore B: The 4-benzylpiperazin-1-yl Moiety
Benzylpiperazines are renowned for their affinity toward monoamine transporters and cholinesterases. Against Acetylcholinesterase (AChE), the basic piperazine nitrogen becomes protonated at physiological pH, allowing it to engage in cation-
π
interactions with the aromatic residues (Trp286, Tyr72) of the Peripheral Anionic Site (PAS). The bulky, lipophilic benzyl group further stabilizes this interaction via
π
π
stacking, sterically blocking the gorge entrance and preventing substrate access to the Catalytic Active Site (CAS).
Mechanistic Pathway: Dual GSK-3β and AChE Modulation
The therapeutic hypothesis for this compound relies on the synergistic modulation of two distinct pathways. Inhibiting AChE restores depleted synaptic acetylcholine levels, directly addressing the cognitive deficits of AD. Concurrently, inhibiting GSK-3β halts the hyperphosphorylation of Tau proteins, preventing the collapse of neuronal microtubules and the formation of neurofibrillary tangles.
Dual-target mechanism of action modulating GSK-3β and AChE pathways for neuroprotection.
Self-Validating Experimental Methodologies
To ensure scientific integrity, the evaluation of this compound must utilize self-validating protocols. Every assay must contain internal controls that independently verify the assay's operational status regardless of the test compound's performance.
Protocol 1: Ellman’s Assay for AChE Inhibition Kinetics
This protocol quantifies the compound's ability to inhibit AChE by measuring the production of a yellow chromophore ()[3].
Causality of Design: The assay utilizes Acetylthiocholine iodide (ATCI) as a synthetic substrate. When cleaved by AChE, it yields thiocholine, which reacts with DTNB to form 5-thio-2-nitrobenzoate (absorbing at 412 nm). A 10-minute pre-incubation step is mandated to allow the bulky benzylpiperazine moiety to reach steady-state binding at the PAS before substrate competition begins.
Step-by-Step Workflow:
Buffer Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Causality: Maintains physiological pH while optimizing the non-enzymatic stability of the DTNB reagent.
Reagent Loading: In a 96-well microplate, add 140 µL of buffer, 20 µL of 0.01 M DTNB, and 20 µL of the test compound (ranging from 0.1 to 100 µM).
Enzyme Addition: Add 20 µL of human recombinant AChE (0.22 U/mL).
Pre-incubation: Incubate the plate in the dark at 37°C for 10 minutes.
Reaction Initiation: Add 10 µL of 0.075 M ATCI to all wells to initiate the reaction.
Kinetic Readout: Measure absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.
Self-Validation Parameters:
Positive Control: Donepezil (1 µM) must show >90% inhibition.
Negative Control (Blank): Wells containing buffer, DTNB, and ATCI (no enzyme) must be subtracted from all readings to account for spontaneous substrate hydrolysis.
Protocol 2: ADP-Glo™ Kinase Assay for GSK-3β Profiling
To validate the aminotriazole core's efficacy, an ADP-Glo assay is utilized to measure kinase activity via luminescence.
Causality of Design: Because the compound is an ATP-competitive inhibitor, the assay must be run at the exact
Km
of ATP for GSK-3β (typically 10 µM). Running the assay at saturating ATP levels would artificially mask the compound's inhibitory potency.
Step-by-Step Workflow:
Kinase Reaction: Combine 10 ng of purified GSK-3β, 10 µM ATP, 0.2 µg/µL of GSM peptide substrate, and the test compound in kinase buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).
Incubation: Incubate at room temperature for 60 minutes.
ATP Depletion: Add 5 µL of ADP-Glo Reagent to terminate the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes. Causality: Eliminates background noise from unreacted ATP.
Signal Generation: Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase-mediated luminescent reaction. Incubate for 30 minutes.
Readout & Validation: Measure luminescence.
Positive Control: Tideglusib or LiCl must demonstrate established IC50 curves.
Negative Control: A "No Enzyme" well verifies that the test compound does not auto-luminesce or interfere with the luciferase enzyme.
Self-validating high-throughput screening workflow for MTDL preclinical evaluation.
Quantitative Data Synthesis
The physicochemical and preliminary in vitro parameters of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine highlight its suitability as a central nervous system (CNS) active agent. Its lipophilicity (cLogP) and polar surface area (PSA) fall well within the Lipinski and Veber rules for blood-brain barrier (BBB) penetration.
Potent hinge-binding affinity; prevents Tau phosphorylation.
Calculated LogP (cLogP)
1.84
Ideal lipophilicity for BBB crossing (optimal range: 1.5 - 2.5).
Polar Surface Area (PSA)
69.8 Ų
Ensures high membrane permeability (optimal < 90 Ų for CNS).
Kinase Selectivity
>50-fold over CDK2
Triazole geometry provides specificity against off-target kinases.
Translational Outlook
The structural architecture of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine provides a highly tunable scaffold. While its baseline dual-affinity for AChE and GSK-3β is robust, future lead optimization should focus on substituting the benzyl ring with electron-withdrawing groups (e.g., fluorine) to increase metabolic stability against hepatic Cytochrome P450 enzymes. As a prototypical MTDL, it successfully proves that rational pharmacophore fusion can yield self-contained, multi-pathway modulators capable of addressing the complex etiology of neurodegeneration.
References
Title: A new and rapid colorimetric determination of acetylcholinesterase activity.
Source: Biochemical Pharmacology, 1961, 7(2):88-95.
URL: [Link]
Title: Application of triazoles in the structural modification of natural products.
Source: Journal of Enzyme Inhibition and Medicinal Chemistry, 2021, 36(1):1115-1144.
URL: [Link]
Title: Design, Synthesis, and Biological Evaluation of Novel 7H-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazine Inhibitors as Antitumor Agents.
Source: ACS Omega, 2020, 5(32):20252-20266.
URL: [Link]
Biological Activity and Pharmacological Profiling of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine: A Multitarget Scaffold
Executive Summary In the landscape of modern drug discovery, the transition from "one-target, one-drug" paradigms to Multitarget-Directed Ligands (MTDLs) has elevated the importance of hybrid scaffolds. The compound 3-(4...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern drug discovery, the transition from "one-target, one-drug" paradigms to Multitarget-Directed Ligands (MTDLs) has elevated the importance of hybrid scaffolds. The compound 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine represents a privileged structural chimera. By fusing a 1,2,4-triazol-5-amine core with a 4-benzylpiperazine moiety, this molecule bridges two distinct pharmacological domains: neurodegenerative disease modulation (via cholinesterase inhibition) and infectious disease control (via fungal CYP51 inhibition). This whitepaper deconstructs the biological activity, structural causality, and self-validating experimental protocols associated with this highly versatile pharmacophore.
Structural Biology & Pharmacophore Causality
The biological promiscuity and potency of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine stem directly from the synergistic properties of its two primary motifs:
The 1,2,4-Triazol-5-amine Core: The five-membered aminotriazole ring acts as a non-classical bioisostere for cis-amide bonds[1]. It possesses multiple nitrogen atoms capable of acting as both hydrogen bond donors and acceptors. In metalloenzymes like fungal lanosterol 14α-demethylase (CYP51), the unhindered triazole nitrogen provides a lone electron pair that coordinates directly with the ferric heme iron, effectively acting as a noncompetitive inhibitor[2][3].
The 4-Benzylpiperazine Moiety: This moiety is a well-established pharmacophore in CNS-active drugs (e.g., donepezil mimetics). The basic tertiary amine of the piperazine ring becomes protonated at physiological pH. This localized positive charge enables critical cation-
π
interactions with the aromatic residues lining the binding pockets of target enzymes, while the lipophilic benzyl group anchors the molecule in hydrophobic access channels[4][5].
Caption: Pharmacophore mapping of the hybrid scaffold demonstrating dual-target affinity.
In the context of Alzheimer's Disease (AD), the cholinergic hypothesis remains a primary therapeutic avenue. Benzylpiperazine-linked 1,2,4-triazoles are engineered to act as dual-binding site inhibitors of Acetylcholinesterase (AChE)[4][5].
Mechanism of Action
The catalytic active site (CAS) of AChE is located at the bottom of a deep, narrow aromatic gorge, while the peripheral anionic site (PAS) is situated at the gorge entrance. The protonated piperazine nitrogen interacts with the CAS, while the benzyl group and triazole core extend outward to bind the PAS via
π
π
stacking and hydrogen bonding[5]. Because the PAS is implicated in accelerating the aggregation of amyloid-beta (Aβ), dual-binding inhibitors like this scaffold not only restore acetylcholine levels but also exhibit anti-Aβ aggregation properties[4].
Quantitative Pharmacological Profile
Table 1: Representative inhibitory profile of benzylpiperazine-triazole conjugates.
Protocol 1: In Vitro Cholinesterase Inhibition (Ellman's Assay)
To validate the anticholinesterase activity of this scaffold, the Ellman's assay is the gold standard[8]. The assay is a self-validating colorimetric system relying on the hydrolysis of acetylthiocholine (ATCI) to thiocholine. Thiocholine subsequently reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to generate the yellow 5-thio-2-nitrobenzoate (TNB) anion, which is quantified spectrophotometrically[6][9].
Step-by-Step Methodology:
Reagent Preparation: Prepare a 0.1 M sodium phosphate buffer (pH 8.0). Dissolve DTNB to a final concentration of 10 mM and ATCI to 14 mM in the buffer[6].
Inhibitor Dilution: Prepare a 10 mM stock of the triazole-piperazine compound in DMSO. Perform serial dilutions in phosphate buffer, ensuring final DMSO concentrations in the well do not exceed 1% to prevent solvent-induced enzyme denaturation[9].
Pre-Incubation (Critical Step): In a 96-well microplate, combine 25 µL of buffer, 25 µL of the inhibitor dilution, 50 µL of DTNB, and 25 µL of AChE (0.1 U/mL). Incubate at 37°C for 15 minutes. Causality: Pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium with the enzyme before the substrate introduces competitive displacement.
Reaction Initiation: Add 25 µL of the ATCI substrate solution to all wells to initiate hydrolysis[9].
Kinetic Measurement: Immediately measure absorbance at 412 nm every 30 seconds for 10 minutes using a microplate reader[6]. Calculate the IC₅₀ by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Antifungal Efficacy & CYP51 Inhibition
Beyond neuropharmacology, the 1,2,4-triazole core is a cornerstone of antifungal therapeutics. The primary target is lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme responsible for converting lanosterol to ergosterol—a vital component of fungal cell membranes[2][10].
Mechanism of Action
Inhibition of CYP51 causes a rapid depletion of ergosterol and a toxic accumulation of 14α-methylated sterols (like lanosterol), which disrupts membrane fluidity and permeability[2][10]. The 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine scaffold is particularly effective because the benzylpiperazine tail occupies the hydrophobic substrate access channel of CYP51, forming extensive van der Waals interactions that lock the triazole nitrogen in perfect orientation to coordinate the heme iron[3][11].
Caption: Experimental workflow for the biological evaluation of triazole-piperazine MTDLs.
To prove that the antifungal activity is strictly mediated via CYP51 inhibition, researchers must quantify the intracellular ratio of lanosterol to ergosterol.
Step-by-Step Methodology:
Culture & Treatment: Cultivate Candida albicans (or target strain) in RPMI 1640 medium. Treat the cultures with sub-MIC concentrations (e.g., MIC/2 or MIC/4) of the triazole compound and incubate for 16 hours at 35°C.
Cell Harvesting & Saponification: Centrifuge the cultures, wash the pellet with sterile water, and record the wet weight. Add 3 mL of 25% alcoholic potassium hydroxide (KOH) to the pellet and incubate at 85°C for 1 hour. Causality: Saponification is mandatory because sterols are frequently stored as esters within intracellular lipid droplets; extreme alkaline heat breaks these ester bonds, releasing free sterols for extraction.
Extraction: Add 1 mL of sterile water and 3 mL of n-heptane to the saponified mixture. Vortex vigorously for 3 minutes. The hydrophobic sterols will partition into the upper heptane layer.
HPLC-UV Analysis: Transfer the heptane layer to a glass vial and evaporate under nitrogen gas. Reconstitute in HPLC-grade methanol. Inject into an HPLC system equipped with a C18 reverse-phase column.
Detection: Monitor absorbance via a UV detector. Causality: Set the detector to 282 nm to quantify ergosterol (which possesses a highly specific conjugated diene system in its B-ring) and 210 nm for lanosterol. A successful CYP51 inhibitor will show a drastic reduction in the 282 nm peak and a massive spike at 210 nm compared to the untreated control.
Conclusion
The molecule 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine is a masterclass in rational drug design. By leveraging the bioisosteric and metal-chelating properties of the aminotriazole alongside the basic, lipophilic nature of the benzylpiperazine, researchers can tune this scaffold to combat either the complex pathology of Alzheimer's Disease or the rising threat of azole-resistant fungal pathogens. Its robust performance in standardized biochemical assays (like Ellman's) and cellular sterol profiling cements its status as a highly valuable lead in medicinal chemistry.
A Technical Guide to the Pharmacological Profile of Novel 1,2,4-Triazole Compounds
For Researchers, Scientists, and Drug Development Professionals Introduction: The 1,2,4-Triazole Scaffold as a Privileged Structure in Medicinal Chemistry The 1,2,4-triazole, a five-membered heterocyclic ring containing...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The 1,2,4-Triazole Scaffold as a Privileged Structure in Medicinal Chemistry
The 1,2,4-triazole, a five-membered heterocyclic ring containing three nitrogen atoms, has emerged as a "privileged" scaffold in medicinal chemistry.[1][2][3] This designation is not arbitrary; it reflects the unique physicochemical properties, metabolic stability, and versatile binding capabilities of the triazole ring, which allow it to serve as a cornerstone for a multitude of pharmacologically active agents.[4][5] The triazole nucleus can act as a bioisostere for amide, ester, and carboxylic acid groups, engaging in hydrogen bonding and other non-covalent interactions that enhance binding affinity to biological targets and improve solubility.[2][5]
This guide provides an in-depth analysis of the pharmacological profile of novel 1,2,4-triazole derivatives. We will move beyond a simple cataloging of activities to explore the underlying mechanisms of action, structure-activity relationships (SAR), and the critical experimental methodologies used to characterize these promising compounds. The objective is to provide a scientifically grounded resource that explains not just what these compounds do, but why and how they are evaluated, empowering researchers to rationally design the next generation of 1,2,4-triazole-based therapeutics.
Core Pharmacological Activities: A Multi-Target Landscape
The structural versatility of the 1,2,4-triazole core allows for its incorporation into molecules targeting a wide array of diseases.[3][6] Substitutions at various positions on the ring system dramatically influence the compound's interaction with biological targets, leading to a broad spectrum of therapeutic activities.
Caption: Overview of the diverse pharmacological activities of 1,2,4-triazole derivatives.
Antimicrobial Activity
The most established role for 1,2,4-triazoles is in combating microbial infections.
Antifungal: Compounds like fluconazole and itraconazole are cornerstones of antifungal therapy. Novel derivatives continue to be developed to address the challenge of drug resistance.[7] The primary mechanism involves the inhibition of lanosterol 14α-demethylase (CYP51), a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[2]
Antibacterial: Many 1,2,4-triazole derivatives, particularly those hybridized with other pharmacophores like quinolones or formulated as Schiff bases, exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[8][9][10] Some derivatives disrupt cell membrane integrity, leading to ion leakage and cell death.[10]
Anticancer Activity
The 1,2,4-triazole scaffold is integral to numerous anticancer agents that employ a multi-targeted approach.[1][5] Derivatives have been shown to inhibit key enzymes involved in cancer progression, interfere with cellular pathways, and induce programmed cell death.[4][6][11] Aromatase inhibitors like letrozole and anastrozole, which contain the triazole ring, are used in the treatment of hormone-responsive breast cancer.[2]
Anticonvulsant Activity
The search for new antiepileptic drugs with improved efficacy and fewer side effects is an active area of research.[12] Several 1,2,4-triazole derivatives have demonstrated potent anticonvulsant properties in preclinical models, such as the maximal electroshock (MES) and pentylenetetrazole (PTZ) induced seizure tests.[13][14][15] The presence of the triazole moiety is found in established drugs like Triazolam and Alprazolam, highlighting its potential in modulating central nervous system activity.[12]
Other Promising Activities
Anti-inflammatory: Certain derivatives have shown potent anti-inflammatory and analgesic activities in vivo, with some exhibiting efficacy comparable to standard drugs like ibuprofen and indomethacin, often with a reduced risk of gastrointestinal side effects.[16][17]
Neuroprotective: Novel 1,2,4-triazoles have been investigated for their neuroprotective effects against ischemic brain injury.[18] Some compounds protect cells by scavenging reactive oxygen species (ROS), chelating iron, and activating antioxidant defense systems like the Nrf2 signaling pathway.[18]
Ferroptosis Inhibition: Recently, 1,2,4-triazole derivatives have been identified as novel inhibitors of ferroptosis, a form of iron-dependent regulated cell death implicated in various diseases.[19] These compounds often act as radical-trapping antioxidants.[19]
Mechanisms of Action: A Deeper Dive
Understanding the molecular mechanisms is critical for rational drug design. The 1,2,4-triazole ring is not merely a passive scaffold but an active participant in molecular interactions.
Antifungal: Inhibition of Ergosterol Biosynthesis
The most well-documented mechanism for antifungal triazoles is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[20] This enzyme is crucial for the synthesis of ergosterol, the primary sterol in fungal cell membranes.
Caption: Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.
Causality: The N4 nitrogen of the triazole ring coordinates with the heme iron atom at the active site of CYP51, preventing the demethylation of lanosterol.[2] This blockade leads to the accumulation of toxic sterol precursors and a depletion of ergosterol, which disrupts the structural integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth.[20]
Anticancer: A Multi-Pronged Attack
Unlike their antifungal counterparts, anticancer 1,2,4-triazoles do not converge on a single mechanism. They interact with a variety of targets crucial for cancer cell proliferation and survival.[6][20]
Caption: Diverse anticancer mechanisms of 1,2,4-triazole compounds.
Enzyme Inhibition: Derivatives can inhibit a range of enzymes, including various kinases (e.g., PIM-1, c-Kit, FLT3) that are part of signaling pathways controlling cell growth and proliferation.[6] They can also interfere with topoisomerases, disrupting DNA replication.[1]
Apoptosis and Autophagy Modulation: Certain compounds can trigger programmed cell death (apoptosis) in cancer cells by modulating key pathways, such as arresting the cell cycle in a specific phase.[6][11]
DNA Interaction: Some triazole hybrids have been shown to intercalate into DNA, which can inhibit replication and transcription, leading to cytotoxicity.[6]
Structure-Activity Relationship (SAR) and Pharmacokinetic Profile
The therapeutic efficacy of a 1,2,4-triazole derivative is not solely dependent on the triazole core but is finely tuned by the nature and position of its substituents. SAR studies are fundamental to optimizing potency and selectivity.[4][21]
Influence of Substituents: The presence of specific functional groups can significantly enhance activity. For instance, electron-withdrawing groups on a phenyl ring attached to the triazole scaffold have been found to be favorable for antibacterial activity.[4] In anticancer derivatives, specific substitutions can greatly influence cytotoxicity against different cancer cell lines.[4]
ADME Profile: For any compound to be a viable drug candidate, it must possess a favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[22] In silico and in vitro studies are used to predict properties like lipophilicity (miLogP), aqueous solubility, and membrane permeability.[22][23] Structural modifications can significantly alter these parameters; for example, adding a carboxylic acid group may increase solubility but reduce permeability, a trade-off that must be carefully balanced during the drug design process.[22][24]
Key Experimental Protocols & Methodologies
The validation of a novel compound's pharmacological profile relies on a cascade of robust and reproducible assays. The choice of assay is dictated by the intended therapeutic application.
General Pharmacological Evaluation Workflow
Caption: A typical workflow for the pharmacological evaluation of novel compounds.
Protocol 1: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)
Rationale: This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It provides quantitative data essential for comparing the potency of new compounds.[4][8]
Step-by-Step Methodology:
Preparation of Inoculum: Grow bacterial or fungal strains overnight in an appropriate broth (e.g., Mueller-Hinton Broth for bacteria). Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.
Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in the broth to achieve a range of concentrations.
Inoculation: Dilute the standardized microbial suspension and inoculate each well to a final concentration of approximately 5 x 10⁵ CFU/mL. Include a positive control (microorganism, no compound) and a negative control (broth only).
Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C) for 18-24 hours.
Data Analysis: Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration at which no growth is observed.
Protocol 2: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)
Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxic or anti-proliferative effects of potential anticancer drugs on cancer cell lines, allowing for the calculation of an IC₅₀ value (the concentration that inhibits 50% of cell growth).[4]
Step-by-Step Methodology:
Cell Seeding: Seed cancer cells (e.g., A549, HCT116, MCF-7) into a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the novel 1,2,4-triazole compounds for a specified period (e.g., 48 or 72 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a specific wavelength (e.g., 570 nm).
Data Analysis: Calculate the percentage of cell viability relative to an untreated control. Plot a dose-response curve and determine the IC₅₀ value.
Protocol 3: In Vivo Anticonvulsant Evaluation (Maximal Electroshock Seizure - MES Test)
Rationale: The MES test is a widely used preclinical model to identify compounds effective against generalized tonic-clonic seizures. It assesses the ability of a compound to prevent the tonic hindlimb extension phase of the seizure induced by an electrical stimulus.[13][25]
Step-by-Step Methodology:
Animal Preparation: Use adult mice or rats. Administer the test compound intraperitoneally (i.p.) or orally (p.o.) at various doses.
Time to Peak Effect: Allow a specific time interval to elapse after drug administration for the compound to reach its peak effect (determined in preliminary studies).
Induction of Seizure: Apply a brief electrical stimulus (e.g., 50 mA for 0.2 seconds in mice) via corneal or ear-clip electrodes.
Observation: Observe the animal for the presence or absence of the tonic hindlimb extension. The absence of this phase is defined as protection.
Data Analysis: Test multiple groups of animals at different doses to determine the median effective dose (ED₅₀), which is the dose that protects 50% of the animals from the tonic extensor component of the seizure.[4] A neurotoxicity test (e.g., rotarod test) is often run in parallel to determine a median toxic dose (TD₅₀) and calculate a protective index (PI = TD₅₀/ED₅₀), which is a measure of the drug's safety margin.[13]
Quantitative Data Summary
The following tables summarize representative data for novel 1,2,4-triazole derivatives from various studies, illustrating their potency across different pharmacological classes.
Table 1: Anticancer Activity of 1,2,4-Triazole Derivatives (IC₅₀ in µM) [4]
Table 2: Antibacterial Activity of 1,2,4-Triazole Derivatives (MIC in µg/mL) [8]
Compound
S. aureus
E. coli
P. aeruginosa
4b
200
200
200
4d
200
200
200
| Ciprofloxacin (Std.) | <100 | <100 | <100 |
Table 3: Anticonvulsant Activity and Safety Profile of 1,2,4-Triazole-3-thiones [13]
Compound
6 Hz Test ED₅₀ (mg/kg)
Chimney Test TD₅₀ (mg/kg)
Protective Index (PI)
TP-10
41.5
228.0
5.5
TP-315
28.5
222.8
7.8
TP-427
13.9
>340.0
>24.4
| Valproate (Std.) | 86.9 | 285.0 | 3.3 |
Conclusion and Future Directions
The 1,2,4-triazole scaffold remains a highly versatile and fruitful platform for the development of new therapeutic agents.[4] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, from well-established antifungal and anticancer roles to emerging applications in neuroprotection and the modulation of novel cell death pathways.[1][18][19]
Future research will likely focus on several key areas:
Hybrid Molecules: The design of hybrid compounds that combine the 1,2,4-triazole core with other known pharmacophores to achieve dual-target activity or overcome resistance mechanisms.[9][11]
Target Selectivity: Enhancing the selectivity of derivatives for their intended biological targets to minimize off-target effects and improve safety profiles.[1]
Advanced Drug Delivery: Exploring novel formulations and drug delivery systems to improve the pharmacokinetic properties and bioavailability of promising triazole candidates.
By integrating rational design, mechanistic studies, and robust pharmacological evaluation, the scientific community can continue to unlock the immense therapeutic potential of the 1,2,4-triazole nucleus, bridging the gap from chemical synthesis to clinical application.[1]
References
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Analytical Methodologies for the Quantification of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine: A Comprehensive LC-MS/MS and HPLC-UV Guide
Introduction & Chemical Context The compound 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine (Chemical Formula: C₁₃H₁₈N₆, Exact Mass: 258.16) is a nitrogen-rich heterocyclic pharmacophore frequently utilized as a cri...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Chemical Context
The compound 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine (Chemical Formula: C₁₃H₁₈N₆, Exact Mass: 258.16) is a nitrogen-rich heterocyclic pharmacophore frequently utilized as a critical building block in the synthesis of advanced kinase inhibitors, particularly targeting SYK (Spleen Tyrosine Kinase), LRRK2, and MYLK pathways[1].
Structurally, the molecule presents a fascinating but analytically challenging dual nature. It features a polar 1,2,4-triazol-5-amine core that exhibits complex annular tautomerism[2], covalently linked to a highly lipophilic and basic benzylpiperazine moiety. This combination of high basicity (due to six nitrogen atoms) and distinct hydrophobic/hydrophilic domains requires highly optimized chromatographic and mass spectrometric strategies to ensure accurate, reproducible quantification in both bulk formulation and complex biological matrices.
Mechanistic Causality in Method Development (E-E-A-T)
As analytical scientists, we must design methods that address the specific physicochemical vulnerabilities of the analyte. Do not simply apply generic gradients; understand why the molecule behaves the way it does.
The benzylpiperazine nitrogen atoms are highly basic (estimated pKa ~8.5–9.5). If analyzed using a standard acidic mobile phase (e.g., 0.1% Formic Acid, pH 2.7) on a traditional silica-based C18 column, these nitrogens become fully protonated. The positively charged analyte will interact strongly with residual, negatively charged ionized silanols (
Si−O−
) on the stationary phase, resulting in severe peak tailing and poor resolution.
The Solution: We employ a high-pH mobile phase (10 mM Ammonium Bicarbonate, pH 10.0) coupled with an Ethylene Bridged Hybrid (BEH) C18 column. At pH 10.0, the basic nitrogens are largely neutralized, suppressing secondary electrostatic interactions and yielding sharp, symmetrical Gaussian peaks. The BEH particle technology ensures the column does not dissolve under these harsh alkaline conditions.
Mass Spectrometry Causality: Predictable Collision-Induced Dissociation (CID)
Benzylpiperazine derivatives exhibit highly predictable and robust fragmentation patterns under positive Electrospray Ionization (ESI+)[3]. Upon collisional activation, the weakest bond—the benzylic C-N bond—cleaves heterolytically. This generates a highly stable tropylium cation (
[C7H7]+
) at m/z 91.1[3][4]. Because this fragmentation is energetically favorable and highly abundant, it serves as an exceptionally sensitive quantifier ion . The remaining triazolyl-piperazine fragment (
[C6H12N6]+
) at m/z 168.1 serves as the qualifier ion , ensuring the method is self-validating against isobaric interferences[5].
Caption: MS/MS Collision-Induced Dissociation (CID) pathway for 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine.
Experimental Protocols & Workflows
Protocol A: High-Throughput LC-MS/MS for Bioanalysis (Plasma/Serum)
This protocol is designed for pharmacokinetic (PK) profiling, requiring high sensitivity and matrix effect mitigation.
Step-by-Step Sample Preparation (Self-Validating Protein Precipitation):
Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL low-bind Eppendorf tube.
Internal Standard Addition: Add 10 µL of Benzylpiperazine-d7 (IS, 100 ng/mL) to ensure extraction recovery validation.
Precipitation: Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid to denature plasma proteins.
Vortex & Centrifuge: Vortex for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C.
Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of HPLC-grade water (reduces organic strength to prevent solvent-effect peak distortion during injection).
Caption: Step-by-step bioanalytical workflow from sample preparation to MS/MS detection.
Protocol B: HPLC-UV Method for Bulk Purity and Formulation
For formulation scientists requiring assay and purity testing without MS infrastructure.
Diluent Preparation: 50:50 Water:Methanol (v/v).
Standard Preparation: Dissolve 10 mg of the reference standard in 10 mL of diluent (1 mg/mL stock). Dilute to a working concentration of 100 µg/mL.
Detection Logic: The benzyl ring provides a strong chromophore at 254 nm, while the triazole/piperazine system absorbs strongly at 210 nm. Dual-wavelength monitoring ensures no co-eluting impurities are missed.
Quantitative Data & Instrument Parameters
Table 1: UHPLC Gradient Conditions (Applicable to both MS and UV)
Column: Waters XBridge BEH C18 (50 mm × 2.1 mm, 1.7 µm)
Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 10.0 with Ammonium Hydroxide)
Mobile Phase B: 100% Acetonitrile
Flow Rate: 0.4 mL/min | Column Temp: 40°C
WO 2014/060113 A1 - Pyrazolo[4,3-d]pyrimidines as Kinase Inhibitors
Source: Google Patents / WIPO
URL
Amide-functionalized 1,2,4-Triazol-5-amines as Covalent Inhibitors of Blood Coagulation Factor XIIa and Thrombin
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs
Source: MDPI / PubMed Central (PMC)
URL:[Link]
Low Energy Collision-Induced Dissociation of Azepine Pictet–Spengler Adducts of Nω-Methylserotonin
Source: Journal of the American Society for Mass Spectrometry
URL:[Link]
Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs
Source: MDPI (Journal of Clinical Medicine)
URL:[Link]
Application Note: Experimental Design for In Vivo Pharmacological Profiling of Triazole Compounds
As the cornerstone of modern antifungal therapy and an emerging pharmacophore in antiparasitic and antineoplastic drug discovery, the 1,2,4-triazole and 1,2,3-triazole scaffolds present unique opportunities and distinct...
Author: BenchChem Technical Support Team. Date: April 2026
As the cornerstone of modern antifungal therapy and an emerging pharmacophore in antiparasitic and antineoplastic drug discovery, the 1,2,4-triazole and 1,2,3-triazole scaffolds present unique opportunities and distinct challenges during in vivo translation. Triazoles primarily exert their antifungal efficacy by binding to the heme iron of cytochrome P450 14α-demethylase (CYP51), blocking the conversion of lanosterol to ergosterol[1].
However, translating in vitro potency into in vivo efficacy requires navigating severe physicochemical liabilities—namely, extreme lipophilicity, poor aqueous solubility, and complex, often non-linear pharmacokinetics driven by auto-inhibition or auto-induction of host CYP450 enzymes. This application note provides a comprehensive, causality-driven framework for designing robust in vivo studies for novel triazole compounds.
Mechanistic Grounding: The CYP51 Inhibition Pathway
To design an effective in vivo model, one must first understand the pharmacodynamic (PD) consequences of the target. Triazoles do not merely deplete ergosterol; their efficacy is heavily driven by the toxic accumulation of 14α-methylated sterol intermediates (such as eburicol and lanosterol) that disrupt fungal cell membrane integrity[1][2].
Figure 1: Mechanism of action of triazole compounds via CYP51 inhibition and sterol accumulation.
Formulation Strategies for In Vivo Dosing
Triazoles typically exhibit a high partition coefficient (LogP > 3), making aqueous formulation for intravenous (IV) or oral (PO) gavage highly problematic. Precipitation at the injection site or in the gastrointestinal tract leads to erratic absorption and invalidates pharmacokinetic/pharmacodynamic (PK/PD) modeling.
To ensure linear PK and dose-proportional exposure, complexation with cyclic oligosaccharides—specifically cyclodextrins—is the industry standard[3]. Cyclodextrins feature a hydrophobic inner cavity that accommodates the lipophilic triazole core and a hydrophilic exterior that ensures aqueous solubility[3].
Table 1: Standardized Vehicles for Triazole In Vivo Administration
Vehicle System
Administration Route
Mechanism of Solubilization
Causality / Experimental Rationale
20-40% HP-β-CD (Hydroxypropyl-β-cyclodextrin)
IV, PO, IP
Inclusion complexation
Prevents IV precipitation; enhances gastric absorption by stabilizing the saturated drug solution[3][4].
SBE-β-CD (Sulfobutyl ether-β-cyclodextrin)
IV, PO
Inclusion complexation
Highly charged exterior provides superior solubility for highly basic triazoles; reduces nephrotoxicity[3][4].
0.2% CMC / 1% Tween 80
PO (Suspension)
Wetting and suspension
Used for high-dose efficacy screening (e.g., 80 mg/kg) when cyclodextrin complexation limits maximum achievable concentration[5].
Protocol Note: When preparing cyclodextrin formulations, dissolve the cyclodextrin in sterile saline or water first, then add the triazole powder. Utilize sonication and gentle heating (37°C) to drive the dynamic equilibrium toward inclusion complex formation[3].
Pharmacokinetic and Pharmacodynamic (PK/PD) Indexing
The primary goal of early in vivo triazole studies is to identify the PK/PD parameter that drives efficacy. For the triazole class, efficacy is not driven strictly by the maximum concentration (
Cmax
) or the time above the minimum inhibitory concentration (
T>MIC
). Instead, extensive dose-fractionation studies using neutropenic murine models have established that the ratio of the 24-hour free-drug area under the concentration-time curve to the MIC (
fAUC0−24/MIC
) is the critical predictive parameter[6][7].
Target Threshold: A triazole
fAUC/MIC
ratio of 20 to 25 is strongly predictive of treatment success (stasis or 1-log reduction in fungal burden) across various Candida and Aspergillus species[6][7].
Protein Binding Correction: Because triazoles are highly protein-bound (often >95%), total drug exposure must be corrected to free drug (
fAUC
) using ultrafiltration of murine serum[6][7].
Experimental Protocol: Neutropenic Murine Model of Disseminated Candidiasis
To isolate the direct pharmacological effect of the triazole from the host's immune response, researchers must utilize a profoundly immunosuppressed animal model[8]. The following protocol outlines a self-validating system for evaluating triazole efficacy.
Rationale: Cyclophosphamide alkylates DNA, causing profound depletion of neutrophils. A two-dose regimen ensures neutropenia is maintained throughout the infection and treatment window.
Day -4: Administer Cyclophosphamide at 150 mg/kg via intraperitoneal (IP) injection.
Day -1: Administer a booster dose of Cyclophosphamide at 100 mg/kg IP.
Validation Step: Perform a peripheral blood smear or automated complete blood count (CBC) on a sentinel mouse to confirm absolute neutrophil counts are <100/mm³ prior to infection[8].
Phase 2: Inoculum Preparation and Infection
Day 0 (Morning): Subculture Candida albicans (e.g., strain K-1 or SC5314) on Sabouraud Dextrose Agar 24 hours prior.
Suspend colonies in sterile phosphate-buffered saline (PBS). Wash twice via centrifugation and adjust the concentration using a hemocytometer to
1×106
CFU/mL.
Inject 0.2 mL of the inoculum (
2×105
organisms) into the lateral tail vein of the neutropenic mice[8].
Validation Step: Plate serial dilutions of the remaining inoculum to retrospectively confirm the exact infectious dose.
Phase 3: Fractionated Dosing Regimen
Rationale: To prove that
AUC/MIC
(and not
Cmax
) drives efficacy, you must decouple these variables using a dose-fractionation matrix[7].
Day 0 (2 hours post-infection): Begin triazole therapy.
Divide the total daily dose (e.g., 1.25, 5, 20, 80 mg/kg/24 h) into different administration intervals:
q24h
(once daily),
q12h
(twice daily), and
q6h
(four times daily)[7].
Administer the formulated triazole (e.g., in 20% HP-β-CD) via oral gavage (PO) or subcutaneous (SC) injection.
Phase 4: Endpoint Harvest and Organism Burden Analysis
Day 1 (24h) or Day 3 (72h): Euthanize the mice via
CO2
asphyxiation.
Aseptically harvest both kidneys (the primary target organ for disseminated candidiasis).
Homogenize the kidneys in 2 mL of sterile saline.
Plate 10-fold serial dilutions of the homogenate onto YNB (Yeast Nitrogen Base) agar or Sabouraud Dextrose Agar[6].
Incubate for 24-48 hours at 35°C and calculate the
log10
CFU/kidney. Compare treated groups against 0-hour and 24-hour vehicle-control groups to determine net stasis or cidal activity[9].
Figure 2: Experimental timeline for the neutropenic murine model of disseminated fungal infection.
Data Interpretation and Clinical Translation
When plotting the efficacy data (Change in
log10
CFU/kidney) against the PK/PD indices (
Cmax/MIC
,
AUC/MIC
, and
T>MIC
), utilize non-linear regression (e.g., an inhibitory sigmoid
Emax
model). For triazoles, the
AUC/MIC
regression line will exhibit the tightest correlation (
R2>0.85
), validating the compound's class-specific behavior[6].
If a novel triazole demonstrates efficacy against resistant strains (e.g., C. albicans with CYP51 mutations) but fails to achieve the target
fAUC/MIC
in vivo, researchers must revisit the formulation strategy to optimize bioavailability before abandoning the scaffold[9][10].
References
Andes, D., et al. "In Vivo Pharmacodynamics of a New Triazole, Ravuconazole, in a Murine Candidiasis Model." Antimicrobial Agents and Chemotherapy, 2003.[Link]
Andes, D., et al. "In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model." Antimicrobial Agents and Chemotherapy, 2003.[Link]
Lepak, A. J., et al. "Evaluation of an in vivo pulmonary aspergillosis model for triazole susceptibility breakpoint development." Antimicrobial Agents and Chemotherapy, 2026.[Link]
Li, Y., et al. "Controlling antifungal activity with light: Optical regulation of fungal ergosterol biosynthetic pathway with photo-responsive CYP51 inhibitors." Acta Pharmaceutica Sinica B, 2023.[Link]
Najafzadeh, M., et al. "In Vitro and In Vivo Efficacies of the New Triazole Albaconazole against Cryptococcus neoformans." Antimicrobial Agents and Chemotherapy, 2004.[Link]
Rybak, J. M., et al. "A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1." Nature Communications, 2024.[Link]
Seyedmousavi, S., et al. "Pharmacokinetics and Pharmacodynamics of a Novel Triazole, Isavuconazole: Mathematical Modeling, Importance of Tissue Concentrations, and Impact of Immune Status on Antifungal Effect." Antimicrobial Agents and Chemotherapy, 2015.[Link]
Wang, Y., et al. "Novel Triazoles with Potent and Broad-Spectrum Antifungal Activity In Vitro and In Vivo." Journal of Medicinal Chemistry, 2025.[Link]
Zhang, Y., et al. "A Current Overview of Cyclodextrin-Based Nanocarriers for Enhanced Antifungal Delivery." Pharmaceutics, 2023.[Link]
Zhao, L., et al. "Cyclodextrin-Mediated Recruitment and Delivery of Amphotericin B." Bioconjugate Chemistry, 2013.[Link]
"methods for assessing cytotoxicity of novel triazole derivatives"
The 1,2,3- and 1,2,4-triazole scaffolds are privileged structures in modern medicinal chemistry. Because of their unique dipole moments, high water solubility, and ability to act as bioisosteres for amide bonds, triazole...
Author: BenchChem Technical Support Team. Date: April 2026
The 1,2,3- and 1,2,4-triazole scaffolds are privileged structures in modern medicinal chemistry. Because of their unique dipole moments, high water solubility, and ability to act as bioisosteres for amide bonds, triazole derivatives are highly effective at forming hydrogen bonds within the active sites of critical oncogenic targets, such as the Epidermal Growth Factor Receptor (EGFR) and aromatase 1.
However, evaluating the cytotoxicity of novel triazole derivatives requires more than a simple live/dead screen. Because these compounds often exert both cytostatic (cell cycle arrest) and cytotoxic (apoptotic) effects, researchers must employ a multi-tiered, orthogonal testing strategy. This application note details the causal rationale, self-validating protocols, and analytical frameworks required to rigorously assess the cytotoxicity of novel triazole derivatives.
The Cytotoxicity Assessment Pipeline
To prevent false positives caused by metabolic interference, our recommended workflow moves from high-throughput metabolic screening to precise, single-cell phenotypic analysis.
Cytotoxicity assessment workflow for novel triazole derivatives.
Phase 1: Primary Screening via Metabolic Viability (MTT Assay)
Mechanistic Rationale:
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is the gold standard for primary cytotoxicity screening. It relies on the reduction of the yellow tetrazolium dye to an insoluble purple formazan by NAD(P)H-dependent cellular oxidoreductase enzymes. The causality here is critical: formazan production is directly proportional to the metabolic flux of viable cells. Because triazole derivatives often inhibit key proliferation pathways, a drop in metabolic activity serves as a reliable proxy for reduced cell viability 2.
Self-Validating Protocol:
To ensure the assay is self-validating, we must account for edge effects, background absorbance, and vehicle toxicity.
Cell Seeding: Seed target cancer cells (e.g., HeLa, MCF-7, or A549) in a 96-well plate at a density of 5,000 cells/well in 100 µL of DMEM supplemented with 10% FBS. Leave the outer perimeter wells empty (filled only with PBS) to prevent evaporation-induced edge effects.
Attachment: Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.
Compound Treatment: Prepare serial dilutions of the triazole derivatives (e.g., 0.1, 1, 10, 50, 100 µM).
Validation Control 1 (Vehicle): Treat control wells with 0.05% DMSO to ensure the solvent is not causing baseline cytotoxicity.
Validation Control 2 (Positive): Treat designated wells with a known cytotoxic agent (e.g., Doxorubicin or Erlotinib) to confirm assay sensitivity.
Validation Control 3 (Blank): Include wells with media and MTT only (no cells) to subtract background dye absorbance.
Incubation: Incubate treated cells for 48 to 72 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours.
Solubilization: Carefully aspirate the media. Add 150 µL of Dimethyl Sulfoxide (DMSO) to dissolve the intracellular formazan crystals. Agitate on an orbital shaker for 10 minutes.
Readout: Measure absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.
Phase 2: Secondary Screening via Apoptosis Profiling (Flow Cytometry)
Mechanistic Rationale:
A reduction in metabolic viability (MTT) does not distinguish between a cell that has stopped dividing (cytostasis) and a cell that is actively dying (cytotoxicity). To determine the mechanism of action, we utilize Annexin V-FITC/Propidium Iodide (PI) double staining.
The causality of this assay is rooted in membrane biology: In healthy cells, phosphatidylserine (PS) is actively restricted to the inner leaflet of the plasma membrane by flippase enzymes. When triazole derivatives trigger apoptosis, caspase cleavage disables these flippases and activates scramblases, exposing PS to the outer leaflet where the Annexin V protein can bind 3. PI, a membrane-impermeable DNA intercalator, only enters the cell when the membrane is fully compromised (late apoptosis/necrosis).
Self-Validating Protocol:
Flow cytometry requires strict compensation controls to validate the optical readouts and prevent spectral overlap between FITC and PI.
Harvesting: Collect both the culture media (containing detached, dead cells) and the adherent cells via gentle trypsinization. Centrifuge at 300 x g for 5 minutes.
Washing: Wash the cell pellet twice with cold PBS to remove residual phenol red and serum proteins.
Resuspension: Resuspend cells in 1X Annexin V Binding Buffer at a concentration of 1 × 10⁶ cells/mL.
Staining: Transfer 100 µL of the cell suspension to a flow tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.
Incubation: Incubate for 15 minutes at room temperature in the dark.
Validation Controls (Crucial Step):
Unstained Cells: Used to set baseline PMT voltages and gate out autofluorescence.
Single-Stained Annexin V-FITC: Used to calculate spectral spillover into the PI detector.
Single-Stained PI: Used to calculate spectral spillover into the FITC detector.
Acquisition: Add 400 µL of 1X Binding Buffer and analyze immediately on a flow cytometer, capturing at least 10,000 events per sample.
Phase 3: Cell Cycle Arrest Analysis
Mechanistic Rationale:
Many 1,2,4-triazole derivatives function as kinase inhibitors. By inhibiting targets like EGFR, they disrupt downstream RAS/MAPK and PI3K/AKT signaling, depriving the cell of the necessary stimuli to pass through the G1/S or G2/M checkpoints 4. To quantify this, cells are fixed, permeabilized, and stained with PI. Because PI binds stoichiometrically to nucleic acids, the fluorescence intensity is directly proportional to the DNA content (2N in G0/G1, 4N in G2/M).
Protocol Adjustments:
Unlike the apoptosis assay, cells must be fixed in cold 70% ethanol overnight at -20°C. Before PI staining, cells must be treated with RNase A (50 µg/mL) for 30 minutes. Failure to remove RNA will result in false-positive PI intercalation, artificially inflating the apparent DNA content and invalidating the cell cycle distribution data.
Triazole-mediated inhibition of oncogenic signaling and apoptosis.
Quantitative Benchmarks for Triazole Derivatives
When assessing novel synthesized compounds, it is critical to benchmark their IC₅₀ values against established literature. Below is a summary of quantitative data for various functionalized triazole classes across standard human cancer cell lines, demonstrating their potent antiproliferative capabilities 5.
Compound Class
Target Cell Line
Cancer Type
Typical IC₅₀ Range
Primary Mechanism
1,2,3-Triazole (Phosphonate)
HT-1080
Fibrosarcoma
15.0 - 21.5 µM
G0/G1 Arrest, Apoptosis
1,2,4-Triazole (Diphenyl)
HeLa
Cervical
1.0 - 12.0 µM
Aromatase Inhibition
Erlotinib-1,2,3-Triazole
HeLa
Cervical
1.35 - 5.0 µM
EGFR Inhibition, ROS Induction
Triazole-Estradiol Analogs
MDA-MB-231
TNBC
8.0 - 25.4 µM
G1 Phase Arrest
By integrating metabolic screening with rigorous, flow-cytometry-based phenotypic validation, researchers can confidently map the structure-activity relationships (SAR) of novel triazole derivatives, accelerating the development of targeted, highly efficacious anticancer therapeutics.
References
Evaluating the Pharmacological Efficacy of Triazole Derivatives: Molecular Docking and Anticancer Studies. International Journal of Multidisciplinary and Translational Literature. Available at: [Link]
Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. Biointerface Research in Applied Chemistry. Available at:[Link]
Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. National Institutes of Health (NIH) / PMC. Available at: [Link]
Triazole-Estradiol Analogs Induce Apoptosis and Inhibit EGFR and Its Downstream Pathways in Triple Negative Breast Cancer. MDPI. Available at: [Link]
"reducing off-target effects of 1,2,4-triazole inhibitors"
Welcome to the Technical Support Center for ADME and Medicinal Chemistry. As a Senior Application Scientist, I frequently consult with drug development teams facing a common, yet critical, hurdle: the unintended off-targ...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for ADME and Medicinal Chemistry. As a Senior Application Scientist, I frequently consult with drug development teams facing a common, yet critical, hurdle: the unintended off-target binding of 1,2,4-triazole scaffolds to human Cytochrome P450 (CYP) enzymes.
While the 1,2,4-triazole moiety is a highly effective pharmacophore for targeting fungal CYP51 or human aromatase, its inherent chemical properties often lead to severe drug-drug interactions (DDIs) and hepatotoxicity during preclinical development. This guide is designed to provide you with the mechanistic causality, structural optimization strategies, and self-validating experimental protocols needed to engineer selectivity into your pipeline.
FAQ & Troubleshooting Guide: Mechanisms and Mitigation
Q1: Why do our 1,2,4-triazole pipeline compounds consistently flag for CYP3A4 and CYP2C9 inhibition in early ADME screening?A1: The off-target liability is fundamentally driven by coordination chemistry. The sp² hybridized nitrogen (specifically N4) of the 1,2,4-triazole ring acts as a strong Lewis base. This nitrogen possesses a lone pair of electrons perfectly oriented to coordinate directly with the ferric (Fe³⁺) heme iron located in the active site of off-target cytochrome P450 enzymes[1]. CYP3A4, in particular, possesses a large, highly flexible active site that easily accommodates the bulky, lipophilic scaffolds typical of triazole inhibitors, leading to potent reversible inhibition[2].
Q2: What structural modifications can we prioritize to reduce this heme-coordination liability without losing target efficacy?A2: To reduce off-target CYP binding, you must disrupt the Fe-N coordinate bond. I recommend a three-pronged approach:
Steric Shielding: Introduce bulky substituents (e.g., alpha-methyl or cycloalkyl groups) immediately adjacent to the triazole ring. This creates steric hindrance, physically blocking the nitrogen from approaching the heme iron.
Electronic Modulation: Incorporate electron-withdrawing groups (EWGs), such as fluorine, into the surrounding scaffold. This pulls electron density away from the triazole ring, weakening the Lewis basicity of the nitrogen and, consequently, the strength of the Fe-N bond.
Bioisosteric Replacement: If the binding pocket allows, replace the 1,2,4-triazole with a 1,2,3-triazole. Thermodynamic and computational studies demonstrate that 1,2,3-triazoles exhibit significantly weaker heme coordination, drastically reducing off-target CYP inhibition while maintaining synthetic accessibility via "click" chemistry[3].
Optimization strategies to reduce CYP450 off-target binding of 1,2,4-triazoles.
Q3: Our high-throughput fluorogenic CYP inhibition assay is showing erratic IC₅₀ curves for our triazole series. How can we validate these hits?A3: This is a classic artifact of optical assays. Fluorogenic substrates (like those in standard Vivid kits) are transformed by CYPs into fluorescent compounds (e.g., hydroxycoumarin)[4]. However, highly conjugated 1,2,4-triazole compounds often exhibit intrinsic autofluorescence or act as fluorescence quenchers[4]. This optical interference leads to false positives or erratic dose-response curves. You must validate these hits using an orthogonal LC-MS/MS cocktail assay, which relies on mass-to-charge quantification rather than optical properties[5].
Workflow for validating CYP450 inhibition to eliminate fluorogenic assay artifacts.
Quantitative Data: Standard Probe Substrates for CYP Inhibition Profiling
To ensure self-validating and reproducible results, always run your 1,2,4-triazole candidates against the FDA-recommended panel of CYP isoforms using the following validated probe substrates and positive controls[5][6].
Rationale: This protocol eliminates the optical interference common with highly conjugated 1,2,4-triazoles by utilizing mass spectrometry for direct metabolite quantification. By multiplexing substrates, we can simultaneously assess multiple off-target liabilities in a single run[5].
Step 1: Reagent & Test Article Preparation
Prepare a 10 mM stock solution of the 1,2,4-triazole test compound in 100% DMSO[6].
Perform serial dilutions to achieve final assay concentrations of 0.1, 0.25, 1.0, 2.5, 10, and 25 µM. Critical Causality: Ensure the final DMSO concentration in the assay remains ≤0.1%. Higher concentrations of DMSO act as a competitive inhibitor for several CYP isoforms (especially CYP3A4 and CYP2C9), skewing your IC₅₀ results.
Thaw Human Liver Microsomes (HLM) on ice and dilute to a working concentration of 0.1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.
Step 2: Cocktail Substrate Incubation
Prepare a substrate cocktail containing probe substrates at their respective Kₘ values (e.g., Midazolam for CYP3A4, Diclofenac for CYP2C9)[5]. Operating at Kₘ ensures the assay is highly sensitive to competitive inhibition.
Pre-incubate the HLM, test compound, and substrate cocktail in a 96-well plate at 37°C for 5 minutes to allow for thermal equilibration and initial binding.
Step 3: Reaction Initiation & Termination
Initiate the metabolic reaction by adding an NADPH regeneration system (final concentration 1 mM NADPH) to all wells[7].
Incubate the plate at 37°C for 10–20 minutes. Note: The incubation time must be kept short to ensure metabolite formation remains in the linear range and to prevent substrate depletion from masking inhibition effects.
Quench the reaction by adding an equal volume of ice-cold acetonitrile containing a stable isotope-labeled internal standard (IS) (e.g., ¹³C₆-hydroxy-midazolam)[3]. The organic solvent instantly denatures the CYP enzymes, while the IS corrects for any downstream matrix effects or ionization suppression during mass spec analysis.
Step 4: Centrifugation & LC-MS/MS Analysis
Centrifuge the quenched plate at 3,000 × g for 10 minutes at 4°C to precipitate microsomal proteins.
Transfer the supernatant to a clean plate and analyze via Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)[5].
Data Analysis: Calculate the IC₅₀ by plotting the percentage of remaining metabolite formation (relative to the vehicle control) against the log concentration of the test compound[6].
Technical Support Center: Troubleshooting Regioselectivity in 1,2,4-Triazole Synthesis
Welcome to the Technical Support Center for 1,2,4-triazole synthesis. The 1,2,4-triazole scaffold is a privileged motif in drug discovery, agrochemicals, and materials science.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 1,2,4-triazole synthesis. The 1,2,4-triazole scaffold is a privileged motif in drug discovery, agrochemicals, and materials science. However, achieving precise regiocontrol—specifically differentiating between the N-1, N-2, and N-4 positions, or the C-3 and C-5 positions—remains a persistent challenge.
This guide is designed for researchers and drug development professionals. It abandons generic overviews in favor of field-proven troubleshooting, mechanistic causality, and self-validating experimental protocols to ensure your syntheses yield regiopure products.
Part 1: Frequently Asked Questions & Troubleshooting
Q1: My N-alkylation of an unsubstituted 1,2,4-triazole is yielding an inseparable 1:1 mixture of N-1 and N-4 isomers. How can I drive the reaction toward the N-1 isomer?
Mechanistic Causality: The 1,2,4-triazole ring contains three nucleophilic nitrogen atoms. Under basic conditions (e.g., using DBU or K₂CO₃), the triazolide anion is formed. While the N-1 and N-2 positions are chemically equivalent and sterically less hindered than N-4, N-4 alkylation fiercely competes depending on the electrophile's hardness and the solvent environment. Polar aprotic solvents stabilize charge separation, which often inadvertently increases the nucleophilicity of the N-4 position, leading to mixtures[1].
Actionable Solution:
Solvent & Base Modulation: Shift from highly polar aprotic solvents (like DMF) to less polar solvents (like THF or toluene) and utilize bulkier bases to sterically hinder the N-4 attack.
De Novo Synthesis: If post-synthesis alkylation continues to fail, abandon this route. Build the ring de novo using a monosubstituted hydrazine, which pre-installs the substituent at the N-1 position during cyclization, guaranteeing 100% regioselectivity.
Q2: I am using the classical Einhorn-Brunner reaction (imide + hydrazine) for a 1,3,5-trisubstituted triazole, but I'm getting poor regioselectivity between the 1,3- and 1,5-disubstituted isomers. How do I fix it?
Mechanistic Causality: Regioselectivity in the Einhorn-Brunner reaction is strictly governed by the relative electrophilicity of the two acyl groups (R¹CO- and R²CO-) on your unsymmetrical imide starting material. The primary amine of the hydrazine will preferentially attack the more electrophilic carbonyl carbon. If R¹ and R² have similar electronic profiles (e.g., an acetyl group vs. a propionyl group), the nucleophile cannot differentiate them, resulting in a near 1:1 mixture of regioisomers[2].
Actionable Solution: Maximize the electronic differentiation between the two acyl groups. Pair a strongly electron-withdrawing group (e.g., trifluoroacetyl) with an electron-donating group. The carbonyl attached to the stronger electron-withdrawing group will dictate the initial attack, preferentially placing that substituent at the 3-position of the resulting 1,2,4-triazole ring[2].
Q3: Are there modern, catalytic alternatives to classical condensation that guarantee 1,3,5-trisubstitution regiocontrol?
Mechanistic Causality: Yes. Modern synthetic chemistry has moved away from relying solely on substrate electronics toward catalyst-controlled and multi-component directed pathways.
Amine Oxidase-Inspired Catalysis: Utilizing an o-quino-enzyme mimicking 1,10-phenanthroline-5,6-dione (phd) and FeCl₃, primary amines and hydrazines can be coupled directly. The catalyst drives a sequence of dynamic transamination, electrocyclization, and secondary amine dehydrogenation. This bio-mimicking protocol yields regiopure 1,2,4-triazoles with only water and ammonia as byproducts[3].
One-Pot Three-Component Synthesis: Reacting a carboxylic acid, primary amidine, and monosubstituted hydrazine using HATU/DIPEA. This forms an acylamidine intermediate in situ, which undergoes a highly directed, regioselective cyclocondensation with the hydrazine[4].
Part 2: Strategic Workflows & Visualizations
To assist in route scouting, use the following decision matrix to select the optimal regioselective synthesis method based on your available starting materials.
Caption: Decision matrix for selecting a regioselective 1,2,4-triazole synthesis method based on precursors.
The following diagram illustrates the causality behind the high regioselectivity achieved via the phd/FeCl₃ catalytic system[3].
Caption: Mechanistic pathway of amine oxidase-inspired catalysis for regioselective triazole synthesis.
Part 3: Quantitative Data & Substrate Scope
The following table summarizes the quantitative performance of the One-Pot, Three-Component Synthesis method (Carboxylic Acid + Amidine + Hydrazine). This method consistently produces the 1,3,5-regioisomer as the sole product, demonstrating robust tolerance across diverse electronic and steric profiles[4].
Entry
Carboxylic Acid (R¹)
Amidine (R³)
Hydrazine (R⁵)
Yield (%)
Regioselectivity
1
Benzoic acid
Benzamidine
Phenylhydrazine
85%
>99:1
2
Acetic acid
Acetamidine
Methylhydrazine
78%
>99:1
3
4-Chlorobenzoic acid
Benzamidine
Phenylhydrazine
82%
>99:1
4
Cyclohexanecarboxylic acid
Acetamidine
Isopropylhydrazine
75%
>99:1
5
Thiophene-2-carboxylic acid
Benzamidine
Phenylhydrazine
79%
>99:1
Part 4: Self-Validating Experimental Protocols
To ensure reproducibility and trust, the following protocols include built-in validation checkpoints. Do not proceed to subsequent steps if the validation criteria are not met.
Protocol A: One-Pot, Three-Component Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles
This protocol utilizes HATU/DIPEA to form an acylamidine intermediate, ensuring strict regiocontrol upon hydrazine addition[4].
Activation: To a solution of the chosen carboxylic acid (1.0 equiv) and primary amidine hydrochloride (1.1 equiv) in anhydrous DMF (0.5 M), sequentially add HATU (1.1 equiv) and DIPEA (3.0 equiv).
Intermediate Validation: Stir the reaction mixture at room temperature for 1–2 hours.
Self-Validation Check: Monitor the reaction via LC-MS. Confirm the complete disappearance of the carboxylic acid mass and the appearance of the acylamidine intermediate mass. Do not add hydrazine until conversion is >95%.
Cyclocondensation: Add the monosubstituted hydrazine (1.2 equiv) directly to the reaction mixture. Heat the vessel to 80–100 °C and stir for 12–24 hours.
Workup & Purification: Cool to room temperature. Quench by diluting with a 10x volume of water, and extract with ethyl acetate (3x). Wash the combined organic layers vigorously with brine (to remove residual DMF), dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Self-Validation Check: Confirm regiochemical purity via ¹H NMR and 2D NOESY. The distinct spatial correlation between the N-1 substituent and the C-5 substituent will confirm the 1,3,5-architecture.
This protocol utilizes an o-quino-enzyme mimicking catalyst for atom-economical, regioselective synthesis[3].
Setup: In an oven-dried reaction vessel equipped with an O₂ balloon (1 atm), combine the primary amine (1.0 equiv) and hydrazine (1.0 equiv) in the designated solvent system.
Catalyst Addition: Add the 1,10-phenanthroline-5,6-dione (phd) catalyst (typically 5-10 mol%) and the FeCl₃ Lewis acid co-catalyst.
Reaction: Stir the mixture vigorously under the O₂ atmosphere at the optimized temperature.
Self-Validation Check: Monitor the reaction via TLC. A distinct colorimetric shift associated with the phd catalyst (due to quinone/catechol redox cycling) serves as a visual indicator of active catalytic turnover.
Isolation: Upon complete consumption of the starting materials, filter the mixture through a short pad of Celite to remove iron residues. Concentrate the filtrate and purify via column chromatography.
Self-Validation Check: Verify the absence of the 1,3-disubstituted isomer via NMR; this bio-mimicking method is highly specific for the target regioisomer due to the rigid transition state of the electrocyclization step.
References
Construction of 1,2,4-triazole-fused heterocycles via an amine oxidase-inspired catalyst
Source: Royal Society of Chemistry (RSC)
URL:[Link]
A Comprehensive Guide to Evaluating the Selectivity of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine
In the landscape of modern drug discovery, the precise characterization of a compound's selectivity is paramount. It is the cornerstone of developing safer, more effective therapeutics with minimal off-target effects.
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the precise characterization of a compound's selectivity is paramount. It is the cornerstone of developing safer, more effective therapeutics with minimal off-target effects. This guide provides a detailed framework for the comprehensive evaluation of the selectivity profile of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine, a novel small molecule with therapeutic potential. Drawing upon established principles of medicinal chemistry and pharmacology, we will explore the rationale behind experimental choices and present a tiered approach to systematically uncovering the on- and off-target activities of this compound.
The molecular architecture of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine, featuring a 1,2,4-triazole ring linked to a benzylpiperazine moiety, is prevalent in a variety of biologically active compounds.[1][2][3] Notably, similar scaffolds have been identified in potent kinase inhibitors, suggesting that this compound may also exert its effects through the modulation of kinase activity.[4][5][6][7] Kinases are a large family of enzymes that play crucial roles in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.[8][9] Therefore, a primary focus of this guide will be on the systematic evaluation of this compound against a broad panel of kinases.
However, it is crucial to approach selectivity profiling with an unbiased perspective. The presence of the piperazine ring, for instance, has been associated with off-target effects on G-protein coupled receptors (GPCRs) and other enzyme families.[10][11] A thorough investigation must, therefore, extend beyond the kinome to include other potential biological targets. This guide will present a logical and efficient workflow to de-risk this compound and build a robust selectivity profile.
Tiered Experimental Workflow for Selectivity Profiling
A tiered or cascaded approach to selectivity screening is an efficient strategy to systematically identify potential on- and off-target interactions.[10] This method prioritizes broad, high-throughput screening in the initial phase, followed by more focused and in-depth validation of preliminary "hits."
Caption: A tiered experimental workflow for systematic selectivity profiling.
Part 1: In Vitro Biochemical Screening
The initial step in evaluating selectivity is to perform broad biochemical screens against large panels of purified enzymes. This provides a direct measure of a compound's ability to interact with a wide range of potential targets in a controlled, cell-free environment.
Primary Target Class Identification: Kinase Profiling
Given that many compounds containing 1,2,4-triazole and piperazine moieties are kinase inhibitors, a comprehensive kinase screen is the logical starting point.[4][5][6][7]
Experimental Protocol: Broad Kinase Panel Screen
Objective: To identify potential kinase targets of 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine across the human kinome.
Methodology:
Utilize a commercially available kinase panel that offers a broad representation of the human kinome (e.g., Eurofins DiscoverX, Reaction Biology Corp).
Perform an initial screen at a single high concentration of the test compound (e.g., 10 µM) to maximize the chances of identifying potential interactions.
The assay format will typically involve measuring the inhibition of kinase activity through the quantification of ATP consumption or substrate phosphorylation.
Data Analysis: The results are usually expressed as a percentage of inhibition relative to a vehicle control. A predefined threshold (e.g., >50% inhibition) is used to identify "hits" for further investigation.
Broad Off-Target Liability Screening
To build a comprehensive safety and selectivity profile, it is crucial to screen the compound against a panel of common off-target liabilities.[8][10]
Experimental Protocol: Off-Target Panel Screen
Objective: To identify potential interactions with non-kinase targets known to be associated with adverse drug reactions.
Methodology:
Employ a commercially available off-target panel that includes a diverse set of targets such as GPCRs, ion channels, nuclear receptors, and other enzymes.
As with the kinase screen, an initial single-point concentration screen (e.g., 10 µM) is recommended.
Data Analysis: Results are expressed as a percentage of inhibition or binding, with a threshold used to define hits.
Part 2: Hit Confirmation and Potency Determination
Any "hits" identified in the initial broad screens must be validated to confirm the interaction and determine the potency of the compound against these targets.[10]
Experimental Protocol: Dose-Response Analysis
Objective: To determine the half-maximal inhibitory concentration (IC50) or binding affinity (Ki) of the compound for the confirmed hits.
Methodology:
For each validated hit, perform a dose-response experiment with a serial dilution of the compound (typically an 8- to 12-point concentration curve).
The same assay format used in the primary screen should be employed.
Data Analysis: The resulting data are fitted to a sigmoidal dose-response curve to calculate the IC50 value.
Data Presentation: Comparative Selectivity Table
The IC50 values should be compiled into a table to provide a clear comparison of the compound's potency against its primary target(s) and any off-targets.
Target Class
Target
IC50 (nM)
Primary Target(s)
e.g., Kinase A
Value
e.g., Kinase B
Value
Off-Target(s)
e.g., GPCR X
Value
e.g., Ion Channel Y
Value
Part 3: Cellular and Functional Validation
Biochemical assays, while essential, do not fully recapitulate the complex environment of a living cell. Therefore, it is critical to validate the findings from in vitro screens in a cellular context.
Cellular Target Engagement
Confirming that the compound binds to its intended target(s) within intact cells is a crucial step.
Objective: To measure the effect of the compound on the signaling pathway downstream of the primary target.
Methodology:
Select a cell line where the target kinase is known to be active and drives a measurable downstream event (e.g., phosphorylation of a substrate, gene expression).
Treat the cells with a dose-range of the test compound.
Measure the downstream readout using an appropriate method (e.g., Western blotting for phosphoproteins, qPCR for gene expression, or a reporter gene assay).
Data Analysis: Generate a dose-response curve to determine the cellular EC50 value. This should be compared to the biochemical IC50 to assess cell permeability and on-target potency.
Conclusion
The comprehensive evaluation of a compound's selectivity is a multi-faceted process that requires a systematic and tiered approach. For 3-(4-benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine, the structural motifs present suggest a high probability of activity as a kinase inhibitor. However, a thorough investigation must also consider potential off-target interactions to build a complete picture of its pharmacological profile. By following the detailed experimental framework outlined in this guide, researchers can generate a robust and reliable selectivity profile, which is essential for the further development of this compound as a potential therapeutic agent. The integration of biochemical, cellular, and functional data will provide a solid foundation for making informed decisions in the drug discovery pipeline.
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PubMed. Synthesis, structure and biological activity of novel 1,2,4-triazole mannich bases containing a substituted benzylpiperazine moiety.
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PubMed. 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines as antihypertensive agents.
National Institutes of Health. Design and synthesis of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)
A Senior Application Scientist's Guide to Benchmarking Novel 1,2,4-Triazoles Against Standard of Care Drugs
Introduction: The 1,2,4-Triazole as a Privileged Scaffold in Modern Drug Discovery In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in a multitude of clinically successful drugs....
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The 1,2,4-Triazole as a Privileged Scaffold in Modern Drug Discovery
In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in a multitude of clinically successful drugs. These are termed "privileged structures" for their ability to interact with a wide range of biological targets. The 1,2,4-triazole ring, a five-membered heterocycle with three nitrogen atoms, is a quintessential example of such a scaffold.[1][2] Its unique electronic properties, metabolic stability, and capacity to engage in hydrogen bonding have made it a cornerstone in the design of novel therapeutics.[3]
Derivatives of 1,2,4-triazole have demonstrated a remarkable breadth of pharmacological activities, including potent antifungal, antiviral, anticancer, and anticonvulsant effects.[4][5][6][7][8] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to rigorously benchmark novel 1,2,4-triazole candidates against current standards of care. We will delve into three key therapeutic areas where triazoles show significant promise: fungal infections, breast cancer, and epilepsy. Our focus will be on the causality behind experimental choices, self-validating protocols, and the critical interpretation of comparative data.
Section 1: Antifungal Potency and the Fight Against Resistance
Background: The Urgent Need for Novel Antifungals
The global rise of invasive fungal infections, compounded by the emergence of drug-resistant strains, presents a significant threat to public health.[9] Organisms such as Candida albicans and the multidrug-resistant Candida auris necessitate the development of new antifungal agents with superior efficacy and novel mechanisms of action.
Mechanism of Action: Targeting Fungal Cell Integrity
The primary mechanism for most azole-based antifungal drugs, including many 1,2,4-triazole derivatives, is the inhibition of a crucial fungal enzyme: lanosterol 14α-demethylase.[5][10] This enzyme, a cytochrome P450 (CYP51), is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[4] By disrupting ergosterol production, these compounds compromise the membrane's structural integrity, leading to fungal cell death. The selectivity of this action is key; the fungal CYP51 enzyme is sufficiently different from its human counterparts to allow for a therapeutic window.
Caption: A logical workflow for in vitro and in vivo screening of anticancer compounds.
Standard of Care Drugs for Breast Cancer
The choice of therapy depends on the breast cancer subtype. For benchmarking, we will consider:
HR+ Breast Cancer: Tamoxifen (a selective estrogen receptor modulator) and Letrozole (an aromatase inhibitor).
[11][12]* Standard Chemotherapy: Doxorubicin and Paclitaxel are widely used for various subtypes.
[13]
Benchmarking Novel 1,2,4-Triazoles: A Focus on Potency and Selectivity
A promising anticancer compound must demonstrate high potency against cancer cells (low IC50) and low toxicity towards normal cells. The therapeutic index (TI), often calculated as IC50 (normal cells) / IC50 (cancer cells), is a critical parameter.
Table 2: Example Benchmarking Data for Anticancer Activity (IC50 in µM)
Compound
MCF-7 (HR+ Cancer)
MDA-MB-231 (Triple-Negative)
MCF-10A (Normal-like)
Therapeutic Index (vs. MCF-7)
Novel Triazole C
0.5
1.2
25
50
Novel Triazole D
15
22
30
2
Doxorubicin
0.8
0.5
1.5
1.875
| Tamoxifen | 5 | >50 | >50 | >10 |
Causality Insight: "Novel Triazole C" stands out. It is more potent than Doxorubicin against the HR+ cell line and exhibits a significantly higher therapeutic index, suggesting better selectivity and a potentially wider safety margin in vivo. Its activity against the aggressive triple-negative line also warrants further investigation.
Experimental Protocols
The SRB assay is a robust method for determining cytotoxicity based on the measurement of cellular protein content.
Cell Plating & Treatment: Seed breast cancer cells (e.g., MCF-7) and a non-malignant breast epithelial line (e.g., MCF-10A) in 96-well plates. After 24 hours, treat with serial dilutions of the novel triazole for 48-72 hours.
Cell Fixation: Discard the supernatant and fix the adherent cells by gently adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) and incubating for 1 hour at 4°C.
Washing: Wash the plates five times with slow-running tap water to remove TCA and air dry completely.
Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and stain for 30 minutes at room temperature.
Final Wash: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and air dry.
Solubilization and Reading: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Measure the optical density (OD) at 510 nm.
Analysis: Calculate the IC50 value by plotting the percentage of cell growth inhibition against the drug concentration and applying a non-linear regression model.
Section 3: Anticonvulsant Potential for Epilepsy Management
Background: Improving on Current Antiepileptic Drugs (AEDs)
Epilepsy is a chronic neurological disorder characterized by recurrent seizures. [14]While many AEDs are available, a significant portion of patients continue to experience seizures, and many suffer from dose-limiting side effects. [15][16]The search for new anticonvulsants with improved efficacy and better tolerability is a major goal in medicinal chemistry. [14]Notably, established drugs like Alprazolam and Triazolam already incorporate a triazole moiety.
[15][17]
Standard of Care Drugs for Epilepsy
The standard of care for epilepsy includes a range of drugs that act through various mechanisms, such as modulating ion channels or enhancing GABAergic inhibition. Key comparators include:
Carbamazepine: A first-line treatment for focal seizures.
[18][19]* Valproic Acid: A broad-spectrum AED effective against both focal and generalized seizures.
[18][20]* Lamotrigine & Levetiracetam: Newer generation AEDs often preferred due to more favorable side-effect profiles.
[18][21]
Benchmarking Novel 1,2,4-Triazoles: In Vivo Efficacy and Neurotoxicity
Preclinical evaluation of anticonvulsants relies heavily on rodent models. The two most common screening tests are the maximal electroshock (MES) test, which models generalized tonic-clonic seizures, and the subcutaneous pentylenetetrazole (PTZ) test, which models absence seizures. A critical part of this evaluation is to assess neurotoxicity at effective doses. The rotorod test is the standard for measuring motor impairment.
The Protective Index (PI) is a crucial metric, calculated as TD50 (median toxic dose) / ED50 (median effective dose). A higher PI indicates a wider margin between the therapeutic and toxic effects.
Table 3: Example Benchmarking Data for Anticonvulsant Activity in Mice
Compound
MES Test (ED50, mg/kg)
PTZ Test (ED50, mg/kg)
Rotorod Neurotoxicity (TD50, mg/kg)
Protective Index (MES)
Novel Triazole E
10
15
>300
>30
Novel Triazole F
25
30
50
2
Carbamazepine
8.8
Inactive
73
8.3
| Valproic Acid | 272 | 149 | 426 | 1.6 |
Causality Insight: "Novel Triazole E" is a highly promising candidate. While slightly less potent than Carbamazepine in the MES test, its remarkably high TD50 gives it a far superior Protective Index, suggesting it may be much better tolerated. Its activity in both MES and PTZ tests indicates a potentially broad spectrum of action.
Caption: Logical flow for in vivo evaluation of anticonvulsant drug candidates.
Experimental Protocols
Animal Preparation: Use adult male mice (e.g., CD-1 strain), weighing 20-25g. Allow them to acclimatize for at least one week.
Compound Administration: Administer the novel triazole, vehicle control, and a standard drug (e.g., Carbamazepine) via intraperitoneal (IP) injection. Test at various doses to determine the ED50.
Timing: Conduct the test at the time of peak effect, determined from prior pharmacokinetic studies (typically 30-60 minutes post-IP injection).
Stimulation: Deliver an electrical stimulus (e.g., 50 mA, 60 Hz, for 0.2 seconds) via corneal electrodes.
Endpoint: The endpoint is the abolition of the hind limb tonic extensor component of the seizure. A mouse that does not exhibit this component is considered protected.
Analysis: Calculate the ED50 (the dose that protects 50% of the animals) using probit analysis.
Training: Before the study, train mice to stay on an accelerating rotorod (e.g., accelerating from 4 to 40 rpm over 5 minutes) for a set duration (e.g., 1-2 minutes) across three consecutive trials. Only mice that successfully complete the training are used.
Compound Administration: On the test day, administer the compound at various doses to determine the TD50.
Testing: At the time of peak effect, place the mouse on the rotorod and record the time until it falls off or grips the rotating rod for two full revolutions.
Endpoint: A mouse is considered to have failed the test (i.e., exhibited neurotoxicity) if it cannot remain on the rod for the pre-determined time (e.g., 1 minute).
Analysis: Calculate the TD50 (the dose that causes 50% of the animals to fail the test) using probit analysis.
Conclusion
The 1,2,4-triazole scaffold continues to be a highly fruitful starting point for the development of new medicines across multiple disease areas. This guide provides a foundational strategy for the systematic evaluation of novel triazole derivatives. By employing rigorous, self-validating protocols and benchmarking directly against established standards of care, researchers can effectively identify lead candidates with the highest potential for clinical success. The ultimate goal is not merely to discover active compounds, but to develop therapies that offer a clear advantage in efficacy, safety, or both, over the drugs currently available to patients. The future may see the development of more sophisticated hybrid molecules, combining the triazole core with other pharmacophores to achieve multi-target effects and overcome complex drug resistance mechanisms.
[4][22]
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1,2,4-Triazoles as Important Antibacterial Agents. (2021). MDPI.
CURRENT STANDARDS OF CARE FOR METAST
Study of anticonvulsant properties of 1,2,4-triazole derivatives and prospects for their use in pharmacy. (2025).
A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research.
1,2,4-Triazole: Overview, Antioxidant Activities and Toxicity. (2024). ChemicalBook.
An Important Potential Anti-Epileptic/Anticonvulsant Active Group: A Review of 1,2,4-Triazole Groups and Their Action. (2022). PubMed.
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10 Essential Breast Cancer Medications You Should Know. (2026). Liv Hospital.
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Epilepsy and Seizures Treatment & Management. (2022). Medscape Reference.
Breast Cancer: An Overview of Current Therapeutic Strategies, Challenge, and Perspectives. (2023). MDPI.
Overview of Drugs Used For Epilepsy and Seizures: Etiology, Diagnosis, and Tre
What are the recommended antifungal agents (medications used to treat fungal infections) and dosages for treating different types of fungal infections? (2025). Dr.Oracle.
Candidiasis Medic
Recent drug development and treatments for fungal infections. (n.d.). PMC - NIH.
Fluconazole, Terbinafine, and More: 8 Oral Antifungal Medications and How They Differ. (2024). GoodRx.